2-(1,3-dioxoisoindol-2-yl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide
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Description
2-(1,3-dioxoisoindol-2-yl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H12N4O3S2 and its molecular weight is 408.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anti-Inflammatory Evaluation
A study highlighted the microwave-assisted synthesis of 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid derivatives. These compounds exhibited promising anti-inflammatory activity in both in-vitro and in-vivo models, with certain derivatives showing better activity compared to diclofenac and a good gastrointestinal safety profile (Nikalje, 2014). Another study further evaluated these compounds, emphasizing their potential as anti-inflammatory agents through in-vitro, in-vivo, and molecular docking studies (Nikalje et al., 2015).
Antioxidant and Anti-inflammatory Compounds
Research into N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and their derivatives unveiled compounds with significant antioxidant and anti-inflammatory activities, demonstrating their therapeutic potential (Koppireddi et al., 2013).
Anticonvulsant Evaluation
The anticonvulsant evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide highlighted significant efficacy against seizures, providing a basis for developing new anticonvulsant drugs (Nath et al., 2021).
Antibacterial and Antifungal Activities
The synthesis of 1,4-disubstituted 1,2,3-triazoles tethering the benzothiazole nucleus, using ultrasound irradiation, demonstrated promising antimicrobial activities against various bacterial and fungal strains, indicating their potential as therapeutic agents (Rezki, 2016).
Photophysical Properties
A study exploring the photophysical properties of amide hydrogen-bonded N-(benzo[d]thiazol-2-yl) acetamide crystals provided insights into the hydrogen bonding interactions and their effects on the photophysical behavior of these compounds (Balijapalli et al., 2017).
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H12N4O3S2/c1-9-20-15-13(27-9)7-6-12-16(15)28-19(21-12)22-14(24)8-23-17(25)10-4-2-3-5-11(10)18(23)26/h2-7H,8H2,1H3,(H,21,22,24) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCWDTLYVUWMVAW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)CN4C(=O)C5=CC=CC=C5C4=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N4O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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